Cas no 883528-25-4 (2-(4-fluorophenyl)isonicotinic acid)

• Product Name: 2-(4-fluorophenyl)isonicotinic acid
• CAS No: 883528-25-4
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• MDL: MFCD14666481
• CID: 710406
• PubChem ID: 46313116
• Update Time: 2025-04-19

2-(4-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-(4-fluorophenyl)-
• 2-(2-CHLOROPHENYL)-ISONICOTINIC ACID
• 2-(4-Fluorophenyl)isonicotinic acid
• 2-(4-fluorophenyl)pyridine-4-carboxylic acid
• 2-(-(2-MERCAPTOPHENYLIMINO)METHYL)PHENOL
• 4-Pyridinecarboxylicacid,2-(4-fluorophenyl)
• TS-03101
• SCHEMBL1517490
• DTXSID20673412
• MFCD14666481
• 883528-25-4
• HUPROSZAFNBWQU-UHFFFAOYSA-N
• F2167-3003
• AKOS022305886
• A1-19781
• 2-(4-Fluorophenyl)isonicotinicacid
• 2-(4-fluorophenyl)isonicotinic acid

• MDL： MFCD14666481
• Inchi： 1S/C12H8FNO2/c13-10-3-1-8(2-4-10)11-7-9(12(15)16)5-6-14-11/h1-7H,(H,15,16)
• InChI Key： HUPROSZAFNBWQU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C(=O)O)C=CN=1

Computed Properties

• Exact Mass: 233.02400
• Monoisotopic Mass: 217.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 50.19000
• LogP: 3.10020